Cas no 63019-39-6 (3-HYDROXYCHRYSENE)

3-HYDROXYCHRYSENE Properties

Names and Identifiers

• 3-HYDROXYCHRYSENE
• 3-Hydroxychryseneneat
• chrysen-3-ol
• 3-CHRYSENOL
• 3-Hydroxy-chrysen
• DTXSID6038320
• CCRIS 2028
• NS00077074
• UNII-O6Q8T78RF6
• AKOS027321157
• 63019-39-6
• CHEMBL7970
• SCHEMBL14809442
• PULKTNQKGZNFNB-UHFFFAOYSA-N
• BRN 3295572
• CHEBI:132405
• Q27225565
• O6Q8T78RF6
• BDBM50474723
• 3-Hydroxychrysene
• Chrysen-3-ol
• DTXCID4018320
• +Expand

• InChIKey： QVDLCABKNWXXQF-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C18H12O/c19-14-8-5-13-7-9-16-15-4-2-1-3-12(15)6-10-17(16)18(13)11-14/h1-11,19HCopyCopied
• SMILES： c1ccc2c(c1)ccc3c2ccc4c3cc(cc4)OCopyCopied

Computed Properties

• Exact Mass: 244.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 244.089
• Heavy Atom Count: 19
• Complexity: 326
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 4.85180
• PSA: 20.23000
• Refractive Index: 1.804
• Boiling Point: 498.2±14.0 °C at 760 mmHg
• Melting Point: Not available
• Flash Point: 308.1±30.1 °C
• Color/Form: NA
• Density: 1.3±0.1 g/cm3